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Compound of Interest

6-Fluoro-4-nitroisobenzofuran-

1(3H)-one

Cat. No.: B572538

Compound Name:

Technical Guide: 6-Fluoro-4-nitroisobenzofuran-
1(3H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 6-Fluoro-4-nitroisobenzofuran-1(3H)-one, a key intermediate in pharmaceutical
synthesis.

Physical Form and Appearance

6-Fluoro-4-nitroisobenzofuran-1(3H)-one is a white solid at room temperature.[1][2] Its solid
physical state is a key characteristic for handling and storage in a laboratory setting.

Physicochemical Data

A summary of the key quantitative data for 6-Fluoro-4-nitroisobenzofuran-1(3H)-one is
presented in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CsH4FNO4 [3114]
Molecular Weight 197.12 g/mol [3114]
Physical Form Solid [11[2]
Appearance White Solid [1112]
Boiling Point 414.9 °C at 760 mmHg [5][6]
Flash Point 204.742 °C [5]
Purity >95% - >98% [31[41[7]
Storage Conditions Room temperature, sealed in a ne

dry place

Experimental Protocols: Synthesis

The synthesis of 6-Fluoro-4-nitroisobenzofuran-1(3H)-one is a multi-step process. A general
experimental protocol involves the following key transformations:

 Nitration: The process begins with the nitration of a starting material like 5-fluoro-2-
methylbenzoic acid.[2]

« Esterification: The resulting product is then subjected to esterification.[2]
e Bromination: This is followed by a bromination step.[1][2]

» Cyclization: The final step is an intramolecular cyclization to yield the desired 6-Fluoro-4-
nitroisobenzofuran-1(3H)-one.[1][2]

Purification is typically achieved through silica gel column chromatography.[1][2]

Visualization of Synthesis Pathway

The following diagram illustrates the synthetic workflow for producing 6-Fluoro-4-
nitroisobenzofuran-1(3H)-one from 5-fluoro-2-methylbenzoic acid.
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Synthetic pathway of 6-Fluoro-4-nitroisobenzofuran-1(3H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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